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Compound of Interest

Compound Name: N-benzylprop-2-yn-1-amine

Cat. No.: B073216 Get Quote

An In-depth Technical Guide to N-benzylprop-2-yn-1-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-benzylprop-2-yn-1-amine, a

versatile chemical compound with applications in synthetic chemistry and potential relevance in

medicinal chemistry. This document outlines its chemical identifiers, physical properties, a

detailed synthesis protocol, and insights into its reactivity and potential biological significance.

Chemical Identification and Properties
N-benzylprop-2-yn-1-amine, also known as benzylpropargylamine, is a chemical intermediate

utilized in various organic syntheses. Its key identifiers and properties are summarized below

for easy reference.
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Identifier Value

CAS Number 1197-51-9[1][2]

MDL Number MFCD02731101

Molecular Formula C₁₀H₁₁N

Molecular Weight 145.20 g/mol

Synonyms
Benzylpropargylamine, N-Demethylpargyline, N-

(2-Propynyl)benzylamine

Synthesis of N-benzylprop-2-yn-1-amine
A common and effective method for the synthesis of N-benzylprop-2-yn-1-amine involves the

reaction of (bromomethyl)benzene with prop-2-yn-1-amine in the presence of a base.

Experimental Protocol
Materials:

(Bromomethyl)benzene

Prop-2-yn-1-amine

Potassium carbonate (K₂CO₃)

Anhydrous acetonitrile (CH₃CN)

Argon gas

Silica gel for flash chromatography

Hexane

Ethyl acetate (EtOAc)

Procedure:
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A suspension of (bromomethyl)benzene (5.8 ml, 48.6 mmol), prop-2-yn-1-amine (10.0 ml,

145.0 mmol), and K₂CO₃ (8.0 g, 58.3 mmol) in anhydrous CH₃CN (150.0 ml) is prepared in a

suitable reaction vessel.

The reaction mixture is stirred at 90 °C under an argon atmosphere for 12 hours.

After the reaction is complete, the mixture is filtered to remove solid residues.

The solvent is removed from the filtrate in vacuo.

The resulting residue is purified by flash chromatography on silica gel using a mobile phase

of hexane:EtOAc (10:1) to yield the final product as a pale yellow oil.

Chemical Reactivity and Applications
N-benzylprop-2-yn-1-amine serves as a valuable building block in organic synthesis. The

presence of the terminal alkyne group makes it a suitable substrate for "click chemistry"

reactions, such as copper-catalyzed azide-alkyne cycloadditions, for the synthesis of more

complex molecules.

Furthermore, it participates in cyclization reactions. For instance, it can react with carbon

dioxide (CO₂) in the presence of a suitable catalyst to form heterocyclic compounds like 2-

oxazolidinones. This reactivity highlights its utility in the synthesis of diverse chemical scaffolds.

Potential Biological Significance
While direct studies on the specific signaling pathways of N-benzylprop-2-yn-1-amine are not

extensively documented in publicly available literature, the propargylamine moiety is a key

pharmacophore in several biologically active molecules. For example, derivatives containing

the N-(prop-2-yn-1-yl)amino group have been shown to exhibit high affinity for sigma-1 (σ₁) and

sigma-2 (σ₂) receptors.[3] These receptors are implicated in a variety of neurological disorders.

Compounds incorporating this moiety have also demonstrated inhibitory activity against

enzymes such as acetylcholinesterase (AChE) and monoamine oxidase (MAO) A/B.[3] These

enzymes are important targets in the development of drugs for neurodegenerative diseases

like Alzheimer's and Parkinson's disease. The structural similarity of N-benzylprop-2-yn-1-
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amine to these active compounds suggests its potential as a scaffold or intermediate in the

design and synthesis of novel therapeutic agents targeting these pathways.

Visualizing the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of N-benzylprop-2-yn-1-amine.

Reactants:
(Bromomethyl)benzene

Prop-2-yn-1-amine
K₂CO₃

Anhydrous CH₃CN

Reaction Conditions:
Stir at 90°C
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Filtration Solvent Evaporation
(in vacuo)

Purification:
Flash Chromatography

(Silica gel, Hexane:EtOAc 10:1)

Product:
N-benzylprop-2-yn-1-amine

(Pale yellow oil)

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-benzylprop-2-yn-1-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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